Cas no 1448064-90-1 (4-Methylquinoline-6-carboxylic acid hydrochloride)

• Product Name: 4-Methylquinoline-6-carboxylic acid hydrochloride
• CAS No: 1448064-90-1
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• MDL: MFCD26954577
• CID: 4605428
• PubChem ID: 71811102
• Update Time: 2025-11-05

4-Methylquinoline-6-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methylquinoline-6-carboxylic acid hydrochloride

• MDL： MFCD26954577
• Inchi： 1S/C11H9NO2.ClH/c1-7-4-5-12-10-3-2-8(11(13)14)6-9(7)10;/h2-6H,1H3,(H,13,14);1H
• InChI Key： PCGADIKZHNNDPH-UHFFFAOYSA-N
• SMILES： CC1=CC=NC2C=CC(C(=O)O)=CC1=2.Cl

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

4-Methylquinoline-6-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 4-Methylquinoline-6-carboxylic acid hydrochloride

4-Methylquinoline-6-carboxylic acid hydrochloride (CAS No. 1448064-90-1): A Comprehensive Overview

4-Methylquinoline-6-carboxylic acid hydrochloride, identified by its CAS number 1448064-90-1, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the quinoline family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The quinoline scaffold, characterized by a fused benzene and pyridine ring, has been extensively studied for its pharmacological properties. Compounds within this class exhibit a wide range of biological activities, including antimicrobial, antimalarial, and anticancer effects. The introduction of substituents such as a methyl group at the 4-position and a carboxylic acid group at the 6-position modulates the chemical and biological properties of the molecule, potentially enhancing its efficacy and selectivity.

In recent years, there has been growing interest in quinoline derivatives as scaffolds for the development of novel therapeutic agents. The< strong>4-Methylquinoline-6-carboxylic acid hydrochloride has been investigated for its potential role in various pharmacological pathways. One of the most compelling areas of research is its application in oncology. Studies have suggested that quinoline derivatives can interfere with key cellular processes involved in cancer progression, such as DNA replication and cell signaling. The< strong>CAS No. 1448064-90-1 compound has shown promise in preclinical studies, where it demonstrated inhibitory effects on certain cancer cell lines.

Furthermore, the< strong>4-Methylquinoline-6-carboxylic acid hydrochloride has been explored for its antimicrobial properties. Quinolines are known for their ability to disrupt bacterial DNA gyrase and topoisomerase IV, enzymes essential for bacterial replication. The structural modifications present in this compound may enhance its binding affinity to these targets, making it a potent candidate for the development of new antibiotics. Current research is focused on optimizing synthetic routes to produce this compound in higher yields and purity, which would facilitate further pharmacological testing.

The synthesis of< strong>4-Methylquinoline-6-carboxylic acid hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yields and minimal byproducts. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the quinoline core efficiently. The introduction of the carboxylic acid group at the 6-position and the methyl group at the 4-position are critical steps that require precise control to achieve the desired regioselectivity.

In addition to its pharmaceutical applications, the< strong>CAS No. 1448064-90-1 compound has potential uses in materials science and chemical biology. Quinoline derivatives are known to exhibit fluorescence properties, making them useful as probes in biological imaging techniques. The< strong>4-Methylquinoline-6-carboxylic acid hydrochloride could be modified further to develop fluorescent dyes with improved photostability and quantum yield, which would be valuable tools for studying biological processes at the molecular level.

The regulatory landscape for quinoline derivatives is complex due to their historical association with certain health risks. However, modern synthetic approaches and rigorous safety testing have mitigated many of these concerns. The< strong>4-Methylquinoline-6-carboxylic acid hydrochloride, with its well-defined structure and characterized properties, is positioned as a safe and effective compound for further development. Regulatory agencies require comprehensive data on its safety profile before it can be approved for clinical use, but preliminary studies suggest that it is well-tolerated at relevant doses.

The future of< strong>4-Methylquinoline-6-carboxylic acid hydrochloride lies in its integration into novel drug discovery programs. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can identify potential therapeutic targets for this compound more efficiently than traditional methods. Additionally, advances in biocatalysis may enable more sustainable synthesis routes, reducing environmental impact while maintaining high product quality.

In conclusion, the< strong>CAS No. 1448064-90-1 compound represents a significant advancement in quinoline-based pharmaceuticals. Its unique structural features make it a versatile scaffold for developing drugs with diverse biological activities. With ongoing research focused on optimizing synthesis methods and exploring new therapeutic applications, the< strong>4-Methylquinoline-6-carboxylic acid hydrochloride holds great promise for improving human health outcomes.